Cas no 2639415-76-0 (Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate)

• Product Name: Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate
• CAS No: 2639415-76-0
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5641083
• PubChem ID: 165899391
• Update Time: 2025-06-07

Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate
• EN300-28230051
• 2639415-76-0
• Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate

• Inchi： 1S/C16H18N2O3/c1-3-20-13-9-7-12(8-10-13)18-15-14(6-5-11-17-15)16(19)21-4-2/h5-11H,3-4H2,1-2H3,(H,17,18)
• InChI Key： RIBTZJAKXNABCF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC1C(C(=O)OCC)=CC=CN=1

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.4Ų

Additional information on Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate

Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate (CAS No. 2639415-76-0): A Comprehensive Overview

Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate, identified by its CAS number 2639415-76-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate, particularly the presence of an ethoxy group on the phenyl ring and an amino substituent on the pyridine core, contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The introduction of the ethoxy group enhances the solubility and stability of the compound, making it more amenable to further functionalization and derivatization. This flexibility has been exploited in various synthetic pathways to develop novel analogs with enhanced pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most intriguing aspects of Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate is its interaction with biological targets. The pyridine core is known to interact with a wide range of proteins and enzymes, while the ethoxy and amino substituents further modulate these interactions. This dual functionality has led researchers to explore its potential as a scaffold for drug design. For instance, modifications to the phenyl ring or the pyridine core can alter binding affinities and selectivity, thereby tailoring the compound for specific therapeutic applications.

The pharmacokinetic profile of Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate is another critical area of study. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to predict the behavior of this compound in vivo. These studies have provided valuable insights into its potential metabolic pathways and excretion routes, which are crucial for drug development.

In addition to its pharmacological potential, Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate has also been explored in material science applications. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which can be utilized in various catalytic processes. The presence of multiple functional groups in this compound makes it an excellent candidate for designing metal complexes with specific catalytic properties. Such complexes have applications in organic synthesis, polymerization reactions, and even in environmental remediation technologies.

The latest research trends indicate that Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate is being increasingly used in combination therapies. The concept of combining multiple compounds with different mechanisms of action has gained significant traction in recent years due to its potential to overcome drug resistance and enhance therapeutic outcomes. Studies have shown that when used in conjunction with other bioactive molecules, this compound can exhibit synergistic effects, leading to improved treatment responses in various disease models.

The synthetic methodologies for preparing Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate continue to evolve with advancements in synthetic chemistry. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce production costs but also minimize waste generation, aligning with green chemistry principles. The development of novel synthetic routes has also facilitated access to more complex derivatives of this compound, expanding its potential applications.

The role of computational chemistry in studying Ethyl 2-[(4-ethoxyphenyl)amino]pyridine-3-carboxylate cannot be overstated. High-performance computing resources have enabled researchers to perform complex simulations that provide detailed insights into the structure-property relationships of this compound. These simulations help in predicting molecular interactions, optimizing drug design strategies, and understanding reaction mechanisms at a molecular level. The integration of computational methods with experimental approaches has significantly accelerated progress in pharmaceutical research.

In conclusion, Ethyl 2-[(4-Ethoxyphenyl)amino]pyridine-3-carboxylic acid ethylester (CAS No.2639415- 76- 0) represents a fascinating compound with diverse applications in pharmaceuticals and material science. Its unique structural features, combined with recent advancements in synthetic chemistry and computational methods, have positioned it as a promising candidate for further exploration. As research continues to uncover new aspects of this compound, its potential therapeutic and industrial applications are likely to expand, offering exciting opportunities for innovation and discovery.